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Introduction
Acid Yellow 61, identified by the Colour Index number 18968 and CAS number 12217-38-8, is

a monoazo acid dye.[1][2] Primarily utilized in the textile and leather industries, it imparts a

vibrant yellow hue to materials such as wool, silk, and polyamide fibers.[3][4] This technical

guide provides a comprehensive overview of the known chemical properties of Acid Yellow 61,

including its molecular structure, physicochemical characteristics, and synthesis. While

extensive quantitative data for certain parameters are not readily available in published

literature, this guide consolidates the existing information to serve as a valuable resource for

scientific and research applications.

Chemical and Physical Properties
Acid Yellow 61 is a yellow powder that is soluble in water.[2][3][5] Its solubility in water is 35

g/L at 90 °C.[2][3][5] The aqueous solution of Acid Yellow 61 is a greenish-yellow.[3][5] When

hydrochloric acid is added to the aqueous solution, it turns to a tender yellow.[3][5] The addition

of sodium hydroxide also results in a tender yellow color, with the solution becoming slightly

turbid.[3][5] In concentrated sulfuric acid, the dye appears as a dark yellow, and upon dilution,

the color remains the same, but with some precipitation.[3][5]

A summary of the key quantitative data for Acid Yellow 61 is presented in the table below. It is

important to note that specific experimental values for properties such as pKa, melting point,
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and boiling point are not widely reported in the available scientific literature.

Property Value Source(s)

CI Name Acid Yellow 61 [1][2]

CI Number 18968 [1]

CAS Number 12217-38-8 [1][2]

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [1]

Molecular Weight 632.47 g/mol [1]

Appearance Yellow powder [3][5]

Solubility in Water (90 °C) 35 g/L [2][3][5]

LogP 6.64990 [6]

Polar Surface Area (PSA) 168.73 Å² [6]

Synthesis of Acid Yellow 61
The synthesis of Acid Yellow 61 is achieved through a diazo coupling reaction. This process

involves two main steps: the diazotization of an aromatic amine followed by coupling with a

suitable coupling agent.

Experimental Protocol: General Synthesis
A detailed experimental protocol for the synthesis of Acid Yellow 61 is not extensively

documented in publicly available literature. However, the general manufacturing method is

described as follows:

Diazotization: 2-Amino-N-ethyl-N-phenylbenzenesulfonamide is treated with a source of

nitrous acid (typically sodium nitrite in an acidic medium) to form a diazonium salt. This

reaction is usually carried out at low temperatures (0-5 °C) to ensure the stability of the

diazonium salt.

Coupling: The resulting diazonium salt is then coupled with 2,5-Dichloro-4-(3-methyl-5-oxo-

4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[1][2] This reaction forms the final azo dye,
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Acid Yellow 61.

The overall synthesis can be visualized in the following workflow diagram:

Synthesis Workflow of Acid Yellow 61

Diazotization

Coupling Reaction

2-Amino-N-ethyl-N-
phenylbenzenesulfonamide

NaNO₂ / HCl
(0-5 °C)

Diazonium Salt Intermediate 2,5-Dichloro-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid
Coupling

Acid Yellow 61
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Caption: Synthesis of Acid Yellow 61.

Spectral Data
Detailed spectral data such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra

for Acid Yellow 61 are not readily available in the public domain. While a Near-Infrared (NIR)

spectrum is mentioned in a commercial database, it is not accessible for public review. The lack
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of comprehensive spectral data limits in-depth structural confirmation and analysis from primary

sources.

Stability and Reactivity
Acid Yellow 61 is sensitive to copper and iron ions, which can affect its properties during the

dyeing process.[3][5] Studies on the degradation of Acid Yellow 61 have been conducted

using advanced oxidation processes such as H₂O₂/UV and ozonation. These studies indicate

that the dye can be degraded, with the H₂O₂/UV process showing a beneficial effect on

mineralization compared to ozonation alone.[1] This suggests that under specific oxidative

conditions, the chromophore of Acid Yellow 61 can be broken down.

Conclusion
Acid Yellow 61 is a commercially important yellow dye with well-defined basic chemical and

physical properties. While a general understanding of its synthesis and qualitative behavior in

solution exists, there is a notable absence of detailed, publicly available quantitative data for

several key chemical properties, including its pKa, melting point, boiling point, and

comprehensive spectral data. The information provided in this guide serves as a foundational

resource for professionals in research and development, highlighting both the known

characteristics of Acid Yellow 61 and the areas where further investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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